Cas no 62393-88-8 (1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,- 6S,7S,9aR,9bS)-)

• Product Name: 1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,- 6S,7S,9aR,9bS)-
• CAS No: 62393-88-8
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 503139
• PubChem ID: 5384417
• Update Time: 2025-04-19

1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,- 6S,7S,9aR,9bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,- 6S,7S,9aR,9bS)-
• Kadsuric acid
• (Z,6R)-6-[(3aR,6S,7S,9aS,9bS)-6-(2-carboxyethyl)-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,7,8,9,9a-octahydrocyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
• 1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9...
• 1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimet
• [ "3", "4-Secolanosta-4(28)", "9(11)", "24Z-triene-3", "26-dioic acid" ]
• DTXSID50419527
• NSC-330514
• 62393-88-8
• CHEMBL1976802
• AKOS032948131
• NSC330514
• 3
• (Z,6R)-6-[(3R,3aR,6S,7S,9aS,9bS)-6-(2-carboxyethyl)-7-isopropenyl-3a,6,9b-trimethyl-1,2,3,4,7,8,9,9a-octahydrocyclopenta[a]naphthalen-3-yl]-2-methyl-hept-2-enoic acid
• FS-8894
• AKOS040763041
• Kadsuracoccinic acid C
• Kadsuracoccininic acid C
• 1016260-24-4
• (E,6R)-6-[(3R,3Ar,6S,7S,9aS,9bS)-6-(2-carboxyethyl)-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,7,8,9,9a-octahydrocyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
• 1H-Benz[e]indene-6-propanoic acid, 3-[(1R,4Z)-5-carboxy-1-methyl-4-hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3R,3aR,6S,7S,9aR,9bS)- (9CI); 3,4-Secolanosta-4(28),9(11),24-triene-3,26-dioic acid, (24Z)-
• KadsuracoccinicacidC
• (+)-Kadsuracoccinic acid C

• Inchi： 1S/C30H46O4/c1-19(2)22-11-12-25-24(28(22,5)16-15-26(31)32)14-18-29(6)23(13-17-30(25,29)7)20(3)9-8-10-21(4)27(33)34/h10,14,20,22-23,25H,1,8-9,11-13,15-18H2,2-7H3,(H,31,32)(H,33,34)/b21-10-/t20-,22+,23?,25-,28+,29-,30+/m1/s1
• InChI Key： JGNPDWQZTUZFHK-LYNKRMMFSA-N
• SMILES： OC(CC[C@@]1(C)[C@H](C(=C)C)CC[C@@H]2C1=CC[C@]1(C)C([C@H](C)CC/C=C(\C(=O)O)/C)CC[C@]12C)=O

Computed Properties

• Exact Mass: 470.34000
• Monoisotopic Mass: 470.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 8

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 606.0±28.0 °C at 760 mmHg
• Flash Point: 334.3±20.5 °C
• Refractive Index: 1.54
• PSA: 74.60000
• LogP: 7.65970
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

1H-Benz[e]indene-6-propanoic acid,3-[(1R,4Z)-5-carboxy-1-methyl-4- hexenyl]-2,3,3a,4,6,7,8,9,9a,9b-decahydro-3a,6,- 9b-trimethyl-7-(1-methylethenyl)-,(3R,3aR,- 6S,7S,9aR,9bS)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids